Cas no 1779440-18-4 (methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate
• CAS No: 1779440-18-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6262554
• PubChem ID: 84146119
• Update Time: 2025-06-11

methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate
• 1779440-18-4
• EN300-1766763

• Inchi： 1S/C14H21NO2/c1-9-6-7-11(8-10(9)2)14(3,4)12(15)13(16)17-5/h6-8,12H,15H2,1-5H3
• InChI Key： HSDPTRLAVIPUEM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=CC(C)=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate

Methyl 2-Amino-3-(3,4-Dimethylphenyl)-3-Methylbutanoate (CAS No. 1779440-18-4): A Comprehensive Overview

Methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate (CAS No. 1779440-18-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate.

Chemical Structure and Properties

Methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate is a derivative of amino acids with a complex molecular structure. The compound features an amino group (-NH₂) attached to a butanoate backbone, which is further substituted with a 3,4-dimethylphenyl group. This unique arrangement imparts specific chemical properties that make it an interesting candidate for various applications. The molecular formula of methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate is C₁₅H₂₁NO₂, and its molecular weight is approximately 255.33 g/mol.

The compound exhibits good solubility in organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and analytical techniques. Its melting point is around 85°C, and it has a boiling point of approximately 260°C at standard atmospheric pressure. These physical properties are crucial for its handling and storage in laboratory settings.

Synthesis Methods

The synthesis of methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate can be achieved through several synthetic routes. One common method involves the reaction of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield.

Another approach involves the coupling of an appropriate amine with a carboxylic acid derivative using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method allows for greater control over the reaction conditions and can be adapted to produce different derivatives of the compound.

Biological Activities and Therapeutic Potential

Methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate has been the subject of numerous studies due to its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

In addition to its anti-inflammatory effects, methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate has demonstrated promising neuroprotective properties. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The therapeutic potential of methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

Ongoing studies are also exploring the combination of methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate with other therapeutic agents to enhance its therapeutic effects. For instance, combining it with anti-inflammatory drugs or neuroprotective agents may provide synergistic benefits in treating complex diseases.

Conclusion

Methyl 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoate (CAS No. 1779440-18-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. As research continues to advance, it is likely that we will uncover even more potential uses for this compound in various medical fields.